Cas no 1806856-31-4 (3-Amino-6-bromo-2-(trifluoromethyl)benzenesulfonamide)

• Product Name: 3-Amino-6-bromo-2-(trifluoromethyl)benzenesulfonamide
• CAS No: 1806856-31-4
• MF: C₇H₆BrF₃N₂O₂S
• MW: 319.09894990921
• CID: 4973484
• Update Time: 2025-10-10

3-Amino-6-bromo-2-(trifluoromethyl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-Amino-6-bromo-2-(trifluoromethyl)benzenesulfonamide

• Inchi： 1S/C7H6BrF3N2O2S/c8-3-1-2-4(12)5(7(9,10)11)6(3)16(13,14)15/h1-2H,12H2,(H2,13,14,15)
• InChI Key： VLTAORNECWVWTH-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(C(F)(F)F)=C1S(N)(=O)=O)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 354
• XLogP3: 1.4
• Topological Polar Surface Area: 94.6

Additional information on 3-Amino-6-bromo-2-(trifluoromethyl)benzenesulfonamide

Comprehensive Overview of 3-Amino-6-bromo-2-(trifluoromethyl)benzenesulfonamide (CAS No. 1806856-31-4)

3-Amino-6-bromo-2-(trifluoromethyl)benzenesulfonamide is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a trifluoromethyl group and a bromo substituent, makes it a valuable intermediate in the synthesis of bioactive molecules. The compound's CAS No. 1806856-31-4 ensures precise identification in scientific databases, catering to researchers and industry professionals seeking high-purity chemicals for advanced studies.

In recent years, the demand for sulfonamide derivatives has surged due to their role in drug discovery, particularly in targeting enzymes and receptors. 3-Amino-6-bromo-2-(trifluoromethyl)benzenesulfonamide is no exception, as its structural motifs align with modern medicinal chemistry trends. Researchers often explore its potential in designing small-molecule inhibitors for diseases like cancer and inflammation, addressing a growing need for novel therapeutics. This compound's amino and sulfonamide functionalities further enhance its versatility in chemical modifications.

The compound's relevance extends to agrochemical innovation, where trifluoromethylated compounds are prized for their stability and bioactivity. With increasing global focus on sustainable agriculture, 3-Amino-6-bromo-2-(trifluoromethyl)benzenesulfonamide is investigated for its potential in developing next-generation pesticides or herbicides. Its bromo group also offers a handle for further functionalization, enabling tailored solutions for crop protection challenges.

From a synthetic chemistry perspective, CAS No. 1806856-31-4 represents a benchmark for studying electrophilic aromatic substitution and nucleophilic addition reactions. Laboratories worldwide utilize this compound to explore regioselectivity and reaction optimization, contributing to greener and more efficient synthetic protocols. Its stability under various conditions makes it a reliable candidate for mechanistic studies and process development.

Environmental and safety considerations are paramount when handling 3-Amino-6-bromo-2-(trifluoromethyl)benzenesulfonamide. While not classified as hazardous under standard regulations, proper storage and disposal practices are recommended to minimize ecological impact. The scientific community continues to evaluate its biodegradability and toxicity profiles, aligning with the broader push for green chemistry principles.

In analytical chemistry, this compound serves as a reference standard for high-performance liquid chromatography (HPLC) and mass spectrometry (MS) applications. Its distinct UV absorption and fragmentation patterns aid in method validation and quality control processes, ensuring reproducibility in research and industrial settings. The trifluoromethyl group's unique spectroscopic signature further enhances its utility in structural elucidation.

The commercial availability of 3-Amino-6-bromo-2-(trifluoromethyl)benzenesulfonamide through specialized chemical suppliers underscores its importance in contemporary research. Pricing and purity levels (often ≥95%) are frequently searched topics, reflecting user interest in cost-effective sourcing for large-scale applications. Suppliers typically provide detailed technical data sheets (TDS) and material safety data sheets (MSDS) to facilitate informed procurement decisions.

Future research directions for CAS No. 1806856-31-4 may include computational modeling to predict its interactions with biological targets or materials. The integration of artificial intelligence in drug discovery could accelerate the identification of novel applications for this scaffold. Additionally, its potential in metal-organic frameworks (MOFs) or catalysis remains an underexplored area that may attract interdisciplinary attention.

For researchers querying "sulfonamide synthesis optimization" or "trifluoromethylated building blocks," this compound offers a compelling case study. Its balanced reactivity profile and well-documented properties make it an educational tool for graduate-level organic chemistry programs, bridging theoretical knowledge and practical synthetic challenges.

In summary, 3-Amino-6-bromo-2-(trifluoromethyl)benzenesulfonamide exemplifies the convergence of structural complexity and functional utility in modern chemistry. Its CAS No. 1806856-31-4 serves as a gateway to diverse research avenues, from life sciences to materials engineering. As scientific inquiries evolve, this compound will likely maintain its relevance in addressing pressing challenges across multiple disciplines.